25-Methylhexacosanoic acid

• Molecular Formula: C27H54O2
• Molecular Weight: 410.7 g/mol
• InChI: InChI=1S/C27H54O2/c1-26(2)24-22-20-18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21-23-25-27(28)29/h26H,3-25H2,1-2H3,(H,28,29)
• InChIKey: ZAQKRFKZRXRVLJ-UHFFFAOYSA-N

Anteiso-C27:0: A Specialized VLCFA for Lipidomics

25-Methylhexacosanoic acid (CAS 128156-70-7, anteiso-C27:0) is a 27-carbon saturated fatty acid with a methyl branch at the antepenultimate (ω-2) carbon . It belongs to the anteiso family of branched-chain fatty acids (BCFAs), which are critical constituents of membrane lipids in many bacteria and serve as chemotaxonomic markers in microbial ecology . As a very long-chain fatty acid (VLCFA, >C22), it is a minor but functionally significant component of specialized lipid pools, such as meibomian gland sterol esters .

• Lipidomics Standard High-purity anteiso-C27:0 reference for VLCFA profiling

• Metabolic Tracer Isoleucine-derived pathway marker for flux studies

• Membrane Research Anteiso branching supports fluidity modulation studies

• [1] Wikidata. 25-methylhexacosanoic acid (Q105370058). View Source
• [2] INIS Repository. Biosynthesis of lipids by bovine meibomian glands. Record ID 17035889. View Source

Why Anteiso-C27:0 Cannot Be Replaced

Substituting 25-methylhexacosanoic acid with a generic long-chain fatty acid or even a different BCFA isomer is not scientifically valid due to its unique structural and functional properties. The specific position of the methyl branch (anteiso vs. iso) dictates its biophysical behavior in membranes, its metabolic origin, and its role as a specific biomarker. While anteiso fatty acids generally lower membrane phase transition temperatures compared to their straight-chain counterparts , the effect is distinct from that of iso-branched fatty acids . Furthermore, its biosynthesis is exclusively linked to isoleucine metabolism, a pathway distinct from the synthesis of even-numbered iso-branched acids, which originate from valine . These fundamental differences mean that using a different fatty acid would introduce experimental artifacts and invalidate comparative analyses in studies of microbial ecology, membrane biophysics, or lipid metabolism.

Branch Position Anteiso vs. iso methyl branching produces distinct membrane phase behaviors, limiting direct interchangeability.

Biosynthetic Origin Isoleucine-specific anteiso synthesis differs from valine-derived iso acids; may invalidate metabolic flux interpretations.

Lipid Partitioning Preferential sterol ester incorporation is not replicated by shorter anteiso or straight-chain fatty acids.

• [1] Silvius, J. R., & McElhaney, R. N. (1980). Effects of phospholipid acyl chain structure on thermotropic phase properties. 3. Phosphatidylcholines with (−), and (±)-anteiso acyl chains. Chemistry and Physics of Lipids, 26(1), 67-77. View Source
• [2] Videbæk, L. M., et al. (2024). Another Brick in the Wall of Tear Film Insights Added Through the Total Synthesis and Biophysical Profiling of anteiso-Branched Wax and Cholesteryl Esters. Journal of Natural Products, 87(4), 954-965. View Source
• [3] Kolattukudy, P. E. (1968). Further evidence for an elongation-decarboxylation mechanism in the biosynthesis of paraffins in leaves. Plant Physiology, 43(9), 1423-1429. View Source

Anteiso-C27:0 vs. Closest Analogs

Membrane Fluidity: Anteiso-C27 vs. n-C27

Anteiso-branched acyl chains in phosphatidylcholines (PCs) significantly reduce the phase transition temperature compared to straight-chain PCs of equivalent carbon number. This is a direct effect of the methyl branch disrupting lipid packing in the bilayer. The differential thermal analysis (DTA) of hydrated di-anteiso-acyl PCs shows transition endotherms that are 'considerably less strongly endothermic, and occur at much lower temperatures' than those of di-n-acyl PCs . This class-level effect demonstrates that the anteiso-C27:0 moiety will impart greater membrane fluidity than its straight-chain analog, n-heptacosanoic acid, at a given temperature. The effect is less pronounced than that of cis-unsaturated fatty acids but provides a distinct, non-oxidizable means of fluidization .

Membrane Fluidity

Class-level

Lower Tc, less endothermic DTA vs. n-C27

Class-level membrane fluidity context

Qualitative DTA observation; matrix-dependent

Evidence Dimension	Phase Transition Temperature (Tc) of hydrated di-acyl phosphatidylcholines
Target Compound Data	Lower transition temperature than straight-chain equivalent; DTA endotherm less strongly endothermic .
Comparator Or Baseline	Straight-chain (di-n-acyl) phosphatidylcholines of equivalent carbon number.
Quantified Difference	Qualitative observation of 'much lower temperatures' and 'considerably less strongly endothermic' transition.
Conditions	Differential Thermal Analysis (DTA) on hydrated di-anteiso-acyl PCs vs. di-n-acyl PCs.

Why This Matters

This property is critical for studies of microbial membrane adaptation, where anteiso-C27:0 is a specific marker for cold adaptation or pH stress responses, and cannot be functionally replaced by a straight-chain fatty acid.

• [1] Silvius, J. R., & McElhaney, R. N. (1980). Effects of phospholipid acyl chain structure on thermotropic phase properties. 3. Phosphatidylcholines with (−), and (±)-anteiso acyl chains. Chemistry and Physics of Lipids, 26(1), 67-77. View Source

Biosynthetic Origin: Isoleucine vs. Valine

The biosynthetic pathway for 25-methylhexacosanoic acid is exclusive and traceable. In metabolic labeling studies using tobacco leaves, the amino acid l-isoleucine-U-14C was shown to be a specific precursor for odd-numbered anteiso fatty acids, including those from C17 to C27 . In contrast, even-numbered iso-branched fatty acids (C16 to C26) were exclusively labeled by l-valine-U-14C . This direct biosynthetic divergence means that the presence of anteiso-C27:0 is a definitive marker for isoleucine-derived lipid synthesis, whereas the structurally similar iso-C26:0 is a marker for valine-derived synthesis. This distinction is fundamental for metabolic flux analyses and for differentiating bacterial taxa based on their preferred branched-chain amino acid catabolism .

Biosynthetic Origin

Head-to-head

Mutually exclusive 14C-precursor incorporation

Isotope-based pathway differentiation

Ile → anteiso C17–C27; Val → iso C16–C26

Evidence Dimension	14C-Incorporation from amino acid precursors into fatty acids
Target Compound Data	Labeled odd-numbered anteiso C17 to C27 fatty acids produced from l-isoleucine-U-14C .
Comparator Or Baseline	Labeled even-numbered isobranched fatty acids (C16-C26) produced from l-valine-U-14C .
Quantified Difference	Distinct, mutually exclusive precursor-product relationship.
Conditions	Isolated tobacco leaves incubated with 14C-labeled amino acids; fatty acids extracted and analyzed.

Why This Matters

This provides a clear, isotope-based rationale for selecting 25-methylhexacosanoic acid as a specific tracer or analytical standard for isoleucine-derived lipid pathways, which is impossible to achieve with a generic fatty acid or even an iso-branched analog.

• [1] Kolattukudy, P. E. (1968). Further evidence for an elongation-decarboxylation mechanism in the biosynthesis of paraffins in leaves. Plant Physiology, 43(9), 1423-1429. View Source

Meibomian Gland Sterol Ester Specificity

In bovine meibomian glands, the site of tear film lipid production, 25-methylhexacosanoic acid (anteiso-C27) demonstrates a highly specific and non-random distribution. Radio-gas chromatographic analysis of lipids labeled with [1-14C]acetate showed that anteiso-C25 and anteiso-C27 were the major labeled fatty acids incorporated into the sterol ester fraction . In contrast, the major labeled fatty acids in the wax ester fraction were shorter chain species like anteiso-C15, n-C16, and anteiso-C17 . This differential partitioning indicates a specific biochemical role for very long-chain anteiso acids like C27:0 in the structure or function of sterol esters within the tear film lipid layer, distinct from its shorter-chain anteiso analogs .

Meibomian Lipid Partitioning

Head-to-head

Anteiso-C27 enriched in sterol esters

Sterol ester-specific biomarker

Shorter anteiso acids partition into wax esters

Evidence Dimension	Incorporation of 14C-acetate label into different lipid classes
Target Compound Data	Anteiso-C27 is a major labeled acid in the sterol ester fraction .
Comparator Or Baseline	Anteiso-C15 and anteiso-C17 are major labeled acids in the wax ester fraction .
Quantified Difference	Qualitative, but distinct and reproducible partitioning between major meibomian lipid classes.
Conditions	Bovine meibomian glands incubated with [1-14C]acetate; lipids extracted and fractionated by TLC; fatty acids analyzed by radio-GC.

Why This Matters

For researchers investigating meibomian gland biology or tear film lipid layer disorders, 25-methylhexacosanoic acid is not interchangeable with shorter anteiso fatty acids. Its unique localization to sterol esters makes it a specific biomarker for that lipid sub-fraction and a necessary analytical standard for accurate quantification.

• [1] INIS Repository. Biosynthesis of lipids by bovine meibomian glands. Record ID 17035889. View Source
• [2] Videbæk, L. M., et al. (2024). Another Brick in the Wall of Tear Film Insights Added Through the Total Synthesis and Biophysical Profiling of anteiso-Branched Wax and Cholesteryl Esters. Journal of Natural Products, 87(4), 954-965. View Source

MS-Based Isomer Differentiation

Standard electron ionization mass spectrometry often fails to differentiate between isomeric branched-chain fatty acids due to highly similar fragmentation patterns. However, the use of charge-switching chemistries with magnesium dications enables the unambiguous differentiation of anteiso-branched fatty acids from both straight-chain and iso-branched isomers . This method generates predictable fragmentation that allows for de novo assignment of the anteiso branch point without requiring an authentic reference standard. This is a critical analytical advantage, as misidentification of anteiso-C27:0 as iso-C27:0 or n-C27:0 would lead to incorrect biological conclusions in lipidomics studies .

MS Isomer Differentiation

Method context

Charge-switching enables unambiguous anteiso assignment

Method supports reliable anteiso identification

Differentiates from iso- and straight-chain isomers

Evidence Dimension	Mass Spectrometric Differentiation Capability
Target Compound Data	Produces distinct fragmentation pattern from charge-inverted anions enabling unambiguous identification of anteiso branching .
Comparator Or Baseline	Iso-branched and straight-chain fatty acid isomers, which are difficult to distinguish by standard EI-MS.
Quantified Difference	Qualitative, but absolute; the method differentiates the isomers predictably.
Conditions	Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) using charge-switching via ligated magnesium dications.

Why This Matters

This evidence underscores the necessity of using a verified, high-purity 25-methylhexacosanoic acid standard. Its procurement ensures accurate identification and quantification in complex biological matrices, preventing analytical misassignment that would compromise data integrity in untargeted lipidomics or biomarker discovery workflows.

• [1] Randolph, C. E., et al. (2022). Identification of monomethyl branched chain lipids by a combination of liquid chromatography tandem mass spectrometry and charge-switching chemistries. ChemRxiv preprint. View Source

Anteiso-C27:0 Primary Applications

Lipidomics Reference Standard

Procure 25-methylhexacosanoic acid as a high-purity reference standard for the accurate identification and quantification of very long-chain anteiso fatty acids in complex biological samples. Its use is essential for calibrating retention times in gas chromatography (GC) and for generating diagnostic mass spectral libraries, particularly when employing advanced MS methods like charge-switching to differentiate it from co-eluting iso- and straight-chain isomers . This ensures data integrity in studies of microbial ecology, food science (e.g., dairy lipidomics), and clinical biomarker discovery .

Metabolic Tracer for Isoleucine Pathway

Utilize stable isotope-labeled or unlabeled 25-methylhexacosanoic acid in metabolic flux studies to trace the fate of isoleucine-derived carbon into very long-chain lipids. Given that its biosynthesis is specifically linked to isoleucine, this compound serves as a definitive end-product marker for this pathway, allowing researchers to distinguish it from valine-derived (iso-branched) lipid synthesis in bacteria, plants, or animal tissues . This application is critical for understanding metabolic regulation in response to environmental stress or genetic manipulation.

Biophysical Model Membrane Studies

Incorporate 25-methylhexacosanoic acid into synthetic phospholipids (e.g., di-anteiso-acyl PCs) to investigate the specific effects of very long anteiso chains on membrane biophysical properties. Research has shown that anteiso branching lowers lipid phase transition temperatures and increases membrane fluidity compared to straight-chain analogs, but the effect is distinct from that of iso-branching or cis-unsaturation . Studying this compound in model systems helps elucidate the molecular basis of homeoviscous adaptation in extremophilic bacteria and provides a foundation for designing lipid-based biomaterials with tunable fluidity .

Ocular and Dermatological Research

Employ 25-methylhexacosanoic acid as a specific analytical standard and research tool for investigating the lipid biochemistry of the tear film and skin surface. Evidence shows it is a major fatty acid component of sterol esters produced by bovine meibomian glands, highlighting its potential role in tear film stability and function . Its presence in meibum and other specialized secretions makes it a relevant compound for studies on dry eye disease, meibomian gland dysfunction, and the biophysical properties of the skin's lipid barrier .

Application

Selection Property

Validation Focus

Lipidomics Reference Standard

Isomeric purity and identity

Retention time calibration; spectral library verification

Metabolic Tracer (Isoleucine Pathway)

Isotope-label compatibility

Pathway-specific anteiso marker; iso/anteiso differentiation

Model Membrane Biophysics

Anteiso branching position

Phase transition modulation; fluidity control

Tear Film Lipid Research

Very long-chain anteiso specificity

Sterol ester incorporation; meibomian gland biology

• [1] Randolph, C. E., et al. (2022). Identification of monomethyl branched chain lipids by a combination of liquid chromatography tandem mass spectrometry and charge-switching chemistries. ChemRxiv preprint. View Source
• [2] Kolattukudy, P. E. (1968). Further evidence for an elongation-decarboxylation mechanism in the biosynthesis of paraffins in leaves. Plant Physiology, 43(9), 1423-1429. View Source
• [3] Silvius, J. R., & McElhaney, R. N. (1980). Effects of phospholipid acyl chain structure on thermotropic phase properties. 3. Phosphatidylcholines with (−), and (±)-anteiso acyl chains. Chemistry and Physics of Lipids, 26(1), 67-77. View Source
• [4] INIS Repository. Biosynthesis of lipids by bovine meibomian glands. Record ID 17035889. View Source
• [5] Videbæk, L. M., et al. (2024). Another Brick in the Wall of Tear Film Insights Added Through the Total Synthesis and Biophysical Profiling of anteiso-Branched Wax and Cholesteryl Esters. Journal of Natural Products, 87(4), 954-965. View Source